Cas no 2417-72-3 (Methyl 4-(bromomethyl)benzoate)

• Product Name: Methyl 4-(bromomethyl)benzoate
• CAS No: 2417-72-3
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD00032453
• CID: 42916
• PubChem ID: 256687
• Update Time: 2025-07-02

Methyl 4-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)benzoate
• 4-(BROMOMETHYL)BENZOIC ACID METHYL ESTER
• ALPHA-BROMO-P-TOLUIC ACID METHYL ESTER
• METHYL ALPHA-BROMO-P-TOLUATE
• METHYL P-(BROMOMETHYL)BENZOATE
• Benzoic acid, 4-(bromomethyl)-, methyl ester
• Methyl-4-(bromethyl benzoate)
• 4-(Bromomethyl)benzoic acid methyl
• 4-(Methoxycarbonyl)benzyl bromide
• p-(Bromomethyl)benzoic acid methyl ester
• METHYL 4-BROMOMETHYLBENZOATE
• 4-Bromomethylbenzoic acid methyl ester
• 4-methoxycarbonylbenzyl bromide
• Methyl α-Bromo-p-toluate
• α-Bromo-p-toluic Acid Methyl Ester
• p-Toluicacid, a-bromo-, methyl ester(6CI,7CI,8CI)
• 4-(Carbomethoxy)benzylbromide
• Methyl a-bromo-p-toluate
• NSC 83959
• p-(Carbomethoxy)benzyl bromide
• p-(Methoxycarbonyl)benzylbromide
• a-Bromo-p-toluic acid methyl ester
• p-(Bromomethyl)benzoicacid methyl ester
• methyl4-(bromomethyl)benzoate
• 4-Bromomethyl benzoic acid methyl ester
• p-(Methoxycarbonyl)benzyl bromide
• methyl-4-(bromomethyl)benzoate
• 4-bromomethyl-benzoic acid methyl ester
• 4-carbomethoxybenzyl bromide
• methyl 4-bromomethyl benzoat
• Methyl 4-(bromomethyl)benzoate, 98%
• 4-(bromomethyl)benzoic acid, methyl ester
• 4-(bromo-methyl)-benzoic acid methyl ester
• methyl 4-bromomethyl benzoate
• methyl 4-(bromomethyl)-benzoate
• C9GY6V54X6
• DTXSID4049406
• Tox21_202815
• UNII-C9GY6V54X6
• CHEMBL3183843
• AC-4378
• AB01315911-02
• Methy 4-(Bromomethyl)Benzoate
• methyl-4-(bromomethyl)-benzoate
• NCGC00320831-01
• Methyl 4-(bromo-methyl)benzoate
• [4-(methoxycarbonyl)-benzyl]-bromide
• methyl 4- (bromomethyl)benzoate
• B2053
• AKOS000119636
• EN300-18210
• AM20030428
• p-bromomethylbenzoic acid methyl ester
• 4-methoxy carbonyl benzyl bromide
• NCIOpen2_004628
• DTXCID3029366
• CAS-2417-72-3
• Z57358719
• Q-102004
• methyl (4-bromomethyl)benzoate
• MFCD00032453
• A4993
• F1019-0028
• AB7470
• FT-0616713
• (4-carbmethoxy)benzylbromide
• 4-methoxycarbonyl-benzyl bromide
• BCP30275
• NS00027579
• methyl 4-(bromomethy) benzoate
• STR03614
• Methyl 4-(bromomethy)-benzoate
• methyl-4(bromomethyl)benzoate
• CS-W008845
• NCGC00260361-01
• NSC-83959
• 4-(bromo-methyl)benzoic acid methyl ester
• 2417-72-3
• methy 4-(bromomethyl) benzoate
• 4bromomethyl-benzoic acid methyl ester
• methyl-4-bromomethylbenzoate
• SCHEMBL33494
• methyl 4-(bromomethyl) benzoate
• InChI=1/C9H9BrO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h2-5H,6H2,1H
• BB 0258786
• methyl 4-(bromomethyl)benzoate;Methyl 4-bromomethylbenzoate
• (4-carbmethoxy) benzylbromide
• 4-(Carbomethoxy)benzyl bromide
• NSC83959
• p-Toluic acid, alpha-bromo-, methyl ester
• p-methoxycarbonylbenzyl bromide
• methyl (4-bromomethyl) benzoate
• ALBB-017948
• DB-046367
• STK397278
• FM38827
• 607-335-7

• MDL： MFCD00032453
• Inchi： 1S/C9H9BrO2/c1-12-9(11)8-4-2-7(6-10)3-5-8/h2-5H,6H2,1H3
• InChI Key： NLWBJPPMPLPZIE-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OC)=CC=1
• BRN： 1867272

Computed Properties

• Exact Mass: 227.97900
• Monoisotopic Mass: 227.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.470 g/cm3 at 20 °C
• Melting Point: 54.0 to 57.0 deg-C
• Boiling Point: 130-135 °C/2 mmHg(lit.)
• Flash Point: 130-135°C/2mm
• Refractive Index: 1.5320 (estimate)
• Water Partition Coefficient: Lowly soluble in water, highly soluble in ethanol and ether, not soluble in halogenated organic solvents
• PSA: 26.30000
• LogP: 2.36810
• Solubility: Not determined
• Sensitiveness: Lachrymatory

Methyl 4-(bromomethyl)benzoate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H314,H334
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34-43
• Safety Instruction： S26-S36/37/39-S45-S25
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 4-(bromomethyl)benzoate

Comprehensive Overview of Methyl 4-(bromomethyl)benzoate (CAS No. 2417-72-3): Properties, Applications, and Industry Insights

Methyl 4-(bromomethyl)benzoate (CAS No. 2417-72-3) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical production, and advanced material research. This ester derivative, featuring a bromomethyl functional group, serves as a critical intermediate in cross-coupling reactions and polymer modification. Its molecular structure, C₉H₉BrO₂, combines reactivity with stability, making it indispensable for fine chemical manufacturing.

In recent years, the demand for Methyl 4-(bromomethyl)benzoate has surged due to its role in developing biodegradable polymers and photoactive materials, aligning with global sustainability trends. Researchers frequently search for "CAS 2417-72-3 solubility" or "bromomethyl benzoate derivatives," reflecting its relevance in green chemistry. The compound’s compatibility with Pd-catalyzed reactions also positions it as a key player in catalytic synthesis methodologies.

From a technical perspective, Methyl 4-(bromomethyl)benzoate exhibits a melting point range of 72–75°C and a molecular weight of 229.07 g/mol. Its electrophilic bromine site enables efficient functionalization, catering to queries like "how to purify Methyl 4-(bromomethyl)benzoate"—a common concern among synthetic chemists. Storage recommendations typically emphasize protection from moisture and light to maintain reactivity.

The compound’s applications extend to OLED materials and liquid crystal displays, addressing the electronics industry’s need for high-performance components. Innovations in "bromomethyl aromatic esters" often cite CAS 2417-72-3 as a benchmark for charge-transport layers. Furthermore, its use in peptide coupling reagents underscores its interdisciplinary value.

Quality control protocols for Methyl 4-(bromomethyl)benzoate emphasize HPLC and NMR validation, ensuring compliance with ISO-certified standards. Environmental considerations, such as "biodegradation pathways of bromoesters," are increasingly studied, reflecting regulatory shifts toward eco-friendly chemicals. Suppliers often highlight its >98% purity to meet GMP requirements for pharmaceutical intermediates.

Emerging research explores the compound’s potential in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), answering queries like "CAS 2417-72-3 MOF applications." Its thermal stability (up to 200°C under inert conditions) further supports high-temperature processes. Patent analyses reveal growing interest in derivatization techniques for drug-delivery systems.

In summary, Methyl 4-(bromomethyl)benzoate (CAS No. 2417-72-3) bridges academic research and industrial innovation, driven by its adaptability in green synthesis and advanced material design. As laboratories prioritize atom-efficient reactions, this compound remains a cornerstone for sustainable chemistry solutions.